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Compound of Interest

Compound Name: Barium thiocyanate

Cat. No.: B1211151

Barium Thiocyanate Trihydrate: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of barium thiocyanate trihydrate (Ba(SCN)2:-3H20). The information is curated for
professionals in research and development who require detailed data for experimental design
and chemical synthesis.

Physical Properties

Barium thiocyanate trihydrate is a white, crystalline solid.[1][2] It is known to be hygroscopic,
meaning it readily absorbs moisture from the air.[2][3] The anhydrous form is deliquescent.[4]
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Property Value Source
Molecular Weight 307.55 g/mol [5]
Appearance White crystalline solid [1][2]
Odor Odorless [1]
Density 2.23 g/lcm?3 [5]
Solubility in Water 62.63 g/100 mL at 25°C [3][6]
Solubility in other solvents Soluble in acetone, methanol, [3][71[8]
and ethanol

Melting Point Not available [1109]
Boiling Point Not available [1][9]

Chemical Properties
Barium thiocyanate trihydrate is stable under normal conditions.[9] It is incompatible with
oxidizing agents and active metals.[9] Contact with acids can liberate very toxic gas.[10][11]

Decomposition:

Upon heating, barium thiocyanate trihydrate decomposes. Thermal decomposition can lead to
the release of irritating gases and vapors, including nitrogen oxides (NOXx), sulfur oxides, and
barium oxides.[1][10]

Crystal Structure:

Barium thiocyanate trihydrate has a monoclinic crystal system with the space group C2/m.[5]
The barium ion is coordinated with four nitrogen atoms, four oxygen atoms, and one sulfur
atom.[5] The water molecules are involved in hydrogen bonding with the sulfur atoms.[5]
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Crystal System Monoclinic [5]

Space Group C2/m [5]

_ a=15.981A b=4.441Ac=
Lattice Parameters [5]
13.333 A, B = 104.65°

, Ba-N =2.90-2.91 A, Ba-O =
Bond Distances [5]
2.71-2.90 A, Ba-S=3.39 A

N-C=1.15A, C-S =1.65-1.66

A [5]

Experimental Protocols

Synthesis of Barium Thiocyanate

A common method for the preparation of barium thiocyanate involves the reaction of barium
hydroxide with ammonium thiocyanate in an aqueous solution.[3][7]

Procedure:
e A solution of barium hydroxide is prepared in water.
e Ammonium thiocyanate is added to the barium hydroxide solution.

e The mixture is boiled to drive off the ammonia gas produced during the reaction. Water is
added periodically to maintain the volume. The reaction is complete when the evolution of
ammonia ceases. The solution should remain alkaline.

« If a precipitate forms, the solution is filtered.

e The filtrate is then neutralized. First, 6 N sulfuric acid is added until the solution is faintly
alkaline. Then, carbon dioxide is passed through the solution to precipitate the remaining
barium hydroxide as barium carbonate.

e The solution is heated to boiling to decompose any barium hydrogen carbonate and then
filtered.
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e Activated charcoal is added to the filtrate, and the solution is heated to boiling and filtered
again.

e The final filtrate is concentrated by heating until the boiling point reaches 125°C.

e The solution is allowed to cool to room temperature and then placed in an ice bath to
crystallize the barium thiocyanate trihydrate.

e The resulting crystals are collected by filtration and dried in air.[7]

Preparation of Reactants

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of barium thiocyanate trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of barium thiocyanate
trinydrate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211151#physical-and-chemical-properties-of-
barium-thiocyanate-trihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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